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Compound of Interest

Compound Name: DBCO-PEG4-triethoxysilane

Cat. No.: B8104338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DBCO-PEG4-triethoxysilane is a versatile heterobifunctional linker that plays a crucial role in

bioconjugation and surface modification. This molecule incorporates three key functional

elements: a Dibenzocyclooctyne (DBCO) group, a tetraethylene glycol (PEG4) spacer, and a

triethoxysilane group. The DBCO group facilitates covalent labeling with azide-containing

molecules through a copper-free click chemistry reaction known as Strain-Promoted Alkyne-

Azide Cycloaddition (SPAAC).[1][2] The hydrophilic PEG4 spacer enhances solubility in

aqueous media and reduces non-specific binding.[3][4] The triethoxysilane group enables the

covalent attachment of the linker to silica-based surfaces, such as glass slides, silicon wafers,

and nanoparticles.[3][5]

These application notes provide detailed protocols for the preparation of DBCO-PEG4-
triethoxysilane stock solutions and their subsequent use in the functionalization of silica

surfaces for the immobilization of biomolecules.

Product Information and Storage
Proper handling and storage of DBCO-PEG4-triethoxysilane are critical to ensure its stability

and reactivity.
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Parameter Specification Source(s)

Molecular Formula C39H57N3O10Si [6][7]

Molecular Weight 755.97 g/mol [6]

Appearance Colorless to light yellow liquid [6]

Purity ≥95% [3][8]

Long-term Storage
-20°C, protect from light,

stored under nitrogen
[5][6]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month (protect from light)
[6]

Shipping Condition Room temperature [6]

Preparation of Stock Solutions
The choice of solvent for preparing DBCO-PEG4-triethoxysilane stock solutions is dependent

on the downstream application. For most applications, a high-concentration stock solution is

prepared in a dry, water-miscible organic solvent.

Recommended Solvents and Solubility
Solvent Solubility Notes Source(s)

Dimethyl sulfoxide

(DMSO)

≥ 50 mg/mL (66.14

mM)

Use newly opened,

anhydrous DMSO as

it is hygroscopic.

[5][6]

Dimethylformamide

(DMF)
Soluble

A common alternative

to DMSO for

dissolving DBCO

reagents.

[5][9]

Dichloromethane

(DCM)
Soluble

Suitable for organic-

phase reactions.
[5]

Protocol for Preparing a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of DBCO-PEG4-
triethoxysilane in anhydrous DMSO.

Materials:

DBCO-PEG4-triethoxysilane

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and tips

Procedure:

Allow the vial of DBCO-PEG4-triethoxysilane to equilibrate to room temperature before

opening to prevent moisture condensation.

To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the

vial. For example, to 1 mg of DBCO-PEG4-triethoxysilane (MW: 755.97 g/mol ), add 132.3

µL of DMSO.

Vortex the solution until the compound is completely dissolved. If necessary, gentle heating

or sonication can be used to aid dissolution.[6]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months, protected

from light.[6]

Application: Functionalization of Glass Surfaces
This protocol details the functionalization of glass microscope slides with DBCO-PEG4-
triethoxysilane for the subsequent immobilization of azide-modified biomolecules.

Experimental Workflow
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Stock Solution Preparation Surface Preparation
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Workflow for glass surface functionalization and biomolecule immobilization.
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Detailed Protocol
Materials:

Glass microscope slides

Piranha solution (3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) or

plasma cleaner

Anhydrous toluene

DBCO-PEG4-triethoxysilane stock solution (10 mM in DMSO)

Ethanol

Deionized water

Nitrogen gas source

Oven

Procedure:

A. Cleaning of Glass Slides (Handle with extreme caution in a fume hood)

Immerse the glass slides in Piranha solution for 30-60 minutes.

Rinse the slides thoroughly with deionized water.

Dry the slides under a stream of nitrogen gas.

Alternatively, use a plasma cleaner to activate the surface according to the manufacturer's

instructions.

B. Silanization of Glass Slides

Prepare a 1% (v/v) solution of DBCO-PEG4-triethoxysilane in anhydrous toluene. To do

this, dilute the 10 mM DMSO stock solution accordingly. For example, add the appropriate

volume of the stock solution to anhydrous toluene.
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Immerse the cleaned and dried glass slides in the silane solution in a sealed container under

an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the triethoxysilane in

the solution.

Incubate for 2-4 hours at room temperature with gentle agitation.

Remove the slides from the silane solution and wash them three times with anhydrous

toluene to remove any non-covalently bound silane.

Rinse the slides with ethanol and dry them under a stream of nitrogen gas.

To cure the silane layer, bake the slides in an oven at 110°C for 30-60 minutes.

The DBCO-functionalized slides are now ready for copper-free click chemistry with azide-

modified biomolecules.

C. Immobilization of Azide-Modified Biomolecules

Prepare a solution of the azide-modified biomolecule (e.g., protein, peptide, or

oligonucleotide) in an appropriate buffer (e.g., PBS, pH 7.4).

Cover the surface of the DBCO-functionalized slide with the biomolecule solution.

Incubate in a humidified chamber for 4-12 hours at room temperature or overnight at 4°C.

Wash the slides extensively with the buffer to remove any non-covalently bound

biomolecules.

Dry the slides under a stream of nitrogen and store them appropriately for subsequent

experiments.

Signaling Pathway Visualization
The core reaction enabled by DBCO-PEG4-triethoxysilane is the Strain-Promoted Alkyne-

Azide Cycloaddition (SPAAC), a type of copper-free click chemistry.
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Diagram of the copper-free click chemistry reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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